Cas no 402941-23-5 (JAG-1, scrambled TFA(402941-23-5 free base pound(c))

• Product Name: JAG-1, scrambled TFA(402941-23-5 free base pound(c)
• CAS No: 402941-23-5
• MF: C₉₅H₁₂₈F₃N₂₅O₂₈S₃
• MW: 2221.37374782562
• CID: 5035208
• Update Time: 2025-05-19

JAG-1, scrambled TFA(402941-23-5 free base pound(c) Chemical and Physical Properties

Names and Identifiers

• JAG-1, scrambled TFA(402941-23-5 free base pound(c)

• Inchi： 1S/C93H127N25O26S3.C2HF3O2/c94-32-8-7-17-59(81(133)109-63(39-53-24-30-56(121)31-25-53)84(136)116-70(48-147)89(141)114-67(91(143)144)40-50-14-5-2-6-15-50)106-82(134)62(38-52-22-28-55(120)29-23-52)108-80(132)58(18-10-34-102-93(99)100)105-73(123)44-103-78(130)60(37-51-20-26-54(119)27-21-51)107-85(137)64(41-72(96)122)111-86(138)65(42-75(125)126)112-83(135)61(36-49-12-3-1-4-13-49)110-88(140)69(47-146)117-87(139)66(43-76(127)128)113-90(142)71-19-11-35-118(71)74(124)45-104-79(131)68(46-145)115-77(129)57(95)16-9-33-101-92(97)98;3-2(4,5)1(6)7/h1-6,12-15,20-31,57-71,119-121,145-147H,7-11,16-19,32-48,94-95H2,(H2,96,122)(H,103,130)(H,104,131)(H,105,123)(H,106,134)(H,107,137)(H,108,132)(H,109,133)(H,110,140)(H,111,138)(H,112,135)(H,113,142)(H,114,141)(H,115,129)(H,116,136)(H,117,139)(H,125,126)(H,127,128)(H,143,144)(H4,97,98,101)(H4,99,100,102);(H,6,7)/t57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-;/m0./s1
• InChI Key： AANBPLAOWFGJOZ-MMDJUMSWSA-N
• SMILES： SC[C@@H](C(NCC(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N[C@@H](CC1C=CC(=CC=1)O)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O)CS)=O)CC1C=CC(=CC=1)O)=O)CCCCN)=O)=O)CCCNC(=N)N)=O)=O)CC1C=CC(=CC=1)O)=O)CC(N)=O)=O)CC(=O)O)=O)CC1C=CC=CC=1)=O)CS)=O)CC(=O)O)=O)=O)=O)NC([C@H](CCCNC(=N)N)N)=O.FC(C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 34
• Hydrogen Bond Acceptor Count: 38
• Heavy Atom Count: 154
• Rotatable Bond Count: 65
• Complexity: 4510
• Topological Polar Surface Area: 889

Additional information on JAG-1, scrambled TFA(402941-23-5 free base pound(c)

JAG-1 (Scrambled TFA) - A Comprehensive Overview

JAG-1 (Scrambled TFA), also known by its CAS number 402941-23-5, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, often referred to as the free base pound(c) form, is a derivative of the TFA (trifluoroacetic acid) family and has been extensively studied for its role in various chemical reactions and biological systems.

The CAS number 402941-23-5 is a standardized identifier assigned to this compound by the Chemical Abstracts Service, ensuring its precise identification in scientific literature and databases. The name JAG-1 is derived from its structural characteristics, which include a scrambled arrangement of functional groups that contribute to its distinctive chemical behavior. This scrambling effect is thought to enhance its stability and reactivity under specific conditions.

Recent studies have highlighted the potential of JAG-1 (Scrambled TFA) in the field of organic synthesis. Researchers have demonstrated that this compound can serve as an efficient catalyst in peptide bond formation, a critical step in the synthesis of bioactive molecules. Its ability to facilitate these reactions under mild conditions has made it a valuable tool in drug discovery and development processes.

In addition to its catalytic properties, JAG-1 (Scrambled TFA) has shown promise in the development of advanced materials. Its unique structure allows for the creation of self-healing polymers, which have applications in aerospace, automotive industries, and electronic devices. These materials can autonomously repair minor damages, extending their lifespan and reducing maintenance costs.

The synthesis of JAG-1 (Scrambled TFA) involves a multi-step process that requires precise control over reaction conditions. The use of specialized reagents and catalysts ensures the formation of the desired scrambled structure, which is crucial for its functionality. Recent advancements in green chemistry have also led to more sustainable methods for producing this compound, reducing its environmental footprint.

From a biological standpoint, JAG-1 (Scrambled TFA) has been investigated for its interactions with cellular membranes. Studies suggest that it can modulate membrane fluidity without causing cytotoxicity, making it a potential candidate for drug delivery systems. Its ability to interact with lipid bilayers could enhance the efficacy of therapeutic agents by facilitating their transport across cellular barriers.

The application of JAG-1 (Scrambled TFA) extends into analytical chemistry as well. It has been used as a reference standard in mass spectrometry experiments due to its well-defined molecular structure and stability under high-energy conditions. This has improved the accuracy of analytical techniques used in quality control and metabolomics studies.

In conclusion, JAG-1 (Scrambled TFA) with CAS number 402941-23-5 is a versatile compound with diverse applications across multiple scientific disciplines. Its unique properties make it an invaluable tool in organic synthesis, materials science, and biotechnology. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing technological and medical innovations.